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Compound of Interest

Compound Name: Desmethyl Levofloxacin-d8

Cat. No.: B602689

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Desmethyl Levofloxacin-d8, a critical
internal standard for the accurate quantification of its parent drug, Levofloxacin, in complex
biological matrices. This guide outlines suppliers, available product specifications, and a
foundational experimental protocol for its use in liquid chromatography-mass spectrometry (LC-
MS) applications.

Introduction

Desmethyl Levofloxacin-d8 is the deuterium-labeled analog of Desmethyl Levofloxacin, a
metabolite of the broad-spectrum fluoroquinolone antibiotic, Levofloxacin. Its primary
application is as an internal standard in analytical and pharmacokinetic studies. The
incorporation of eight deuterium atoms provides a distinct mass shift, allowing for precise
differentiation from the unlabeled analyte by mass spectrometry, without significantly altering its
chemical and physical properties. This ensures that it behaves similarly to the analyte during
sample preparation and chromatographic separation, correcting for variations in extraction
efficiency and instrument response.

Suppliers and Product Specifications

A comprehensive search has identified several commercial suppliers of Desmethyl
Levofloxacin-d8, primarily in its hydrochloride salt form. While pricing is often available upon
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request, the following table summarizes the key quantitative data available from various
suppliers to facilitate comparison.
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Supplier

Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Stated
Purity

Available
Quantitie
s

MedChem

Express

Desmethyl
Levofloxaci
n-d8
hydrochlori
de

1217677-
38-7

C17H11DsC
IFN3O4

391.85

>95%

1 mg, 10

mg

Pharmaffili

ates

Desmethyl
Levofloxaci
n-d8
Hydrochlori
de

1217677-
38-7

Ci17H11DsC
IFN3O4

391.85

Not

specified

Enquire

Clearsynth

Desmethyl
Levofloxaci
n-d8
Hydrochlori
de

1217677-
38-7

C17H11DsC
IFN30Oa4

391.85

Not

specified

Enquire

Veeprho

N-
Desmethyl
Levofloxaci
n-D8

Not

specified

Not

specified

Not

specified

Not

specified

Enquire

MyBioSour
ce

Desmethyl
Levofloxaci
n D8
Hydrochlori
de
Biochemic

al

Not

specified

Not

specified

Not

specified

Not

specified

1 mg, 5x1

mg

us

Biological

Desmethyl
Levofloxaci
n-[d8]
hydrochlori
de

1217677-
38-7

C17H11DsC
IFN304

391.85

>95%

1mg
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Note: Pricing information is subject to change and typically requires a direct inquiry with the
supplier. Purity and available quantities may also vary.

Experimental Protocols

While specific experimental protocols are often developed and validated in-house by individual
laboratories, the following section provides a detailed, generalized methodology for the use of
Desmethyl Levofloxacin-d8 as an internal standard for the quantification of Levofloxacin in a
biological matrix (e.g., plasma) by LC-MS.

Objective:

To determine the concentration of Levofloxacin in plasma samples using a liquid
chromatography-tandem mass spectrometry (LC-MS/MS) method with Desmethyl
Levofloxacin-d8 as an internal standard.

Materials and Reagents:

o Levofloxacin analytical standard

o Desmethyl Levofloxacin-d8 (internal standard)
o Control (blank) plasma

o Acetonitrile (ACN), HPLC grade

e Methanol (MeOH), HPLC grade

e Formic acid, LC-MS grade

o Ultrapure water

e Microcentrifuge tubes

e Autosampler vials

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system
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o Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Methodology:

e Preparation of Stock Solutions:

o Prepare a 1 mg/mL stock solution of Levofloxacin in methanol.

o Prepare a 1 mg/mL stock solution of Desmethyl Levofloxacin-d8 in methanol.
o Preparation of Working Solutions:

o Calibration Standards: Serially dilute the Levofloxacin stock solution with a 50:50 mixture
of methanol and water to prepare a series of calibration standards at concentrations
ranging from, for example, 1 ng/mL to 1000 ng/mL.

o Internal Standard Working Solution: Dilute the Desmethyl Levofloxacin-d8 stock solution
with the same diluent to a final concentration of, for example, 100 ng/mL.

o Sample Preparation (Protein Precipitation):

o To 100 pL of plasma sample (calibration standard, quality control, or unknown sample) in a
microcentrifuge tube, add 10 uL of the internal standard working solution (Desmethyl
Levofloxacin-d8).

o Vortex briefly to mix.

o Add 300 pL of cold acetonitrile to precipitate the plasma proteins.

o Vortex vigorously for 1 minute.

o Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.
e LC-MS/MS Analysis:

o Liquid Chromatography Conditions (Example):
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Column: C18 column (e.g., 2.1 x 50 mm, 1.8 um)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate the analyte from matrix components (e.g., start
with 5% B, ramp to 95% B).

Flow Rate: 0.3 mL/min

Injection Volume: 5 pL

o Mass Spectrometry Conditions (Example):
= |onization Mode: Positive Electrospray lonization (ESI+)
» Multiple Reaction Monitoring (MRM) Transitions:

» Levofloxacin: Monitor a specific precursor-to-product ion transition (e.g., m/z 362.2 ->
318.2).

» Desmethyl Levofloxacin-d8: Monitor the corresponding shifted transition (e.g., m/z
356.2 -> 312.2). The exact m/z will depend on the deuteration pattern.

» Optimize other MS parameters such as collision energy and declustering potential for
maximum signal intensity.

o Data Analysis:

o

Integrate the peak areas for both Levofloxacin and Desmethyl Levofloxacin-d8.

Calculate the peak area ratio (Levofloxacin peak area / Desmethyl Levofloxacin-d8 peak

[¢]

area).

Construct a calibration curve by plotting the peak area ratio against the known

[¢]

concentration of the calibration standards.
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o Determine the concentration of Levofloxacin in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for a typical bioanalytical experiment
utilizing Desmethyl Levofloxacin-d8 as an internal standard.
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Caption: Bioanalytical workflow for Levofloxacin quantification.
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 To cite this document: BenchChem. [Technical Guide: Desmethyl Levofloxacin-d8 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602689#desmethyl-levofloxacin-d8-supplier-and-

pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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